2-(((2-(2-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-6-phenylpyrimidin-4(3H)-one

• IUPAC Name: 2-[[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H19N3O3S/c1-14-18(23-21(28-14)16-10-6-7-11-19(16)27-2)13-29-22-24-17(12-20(26)25-22)15-8-4-3-5-9-15/h3-12H,13H2,1-2H3,(H,24,25,26)
• InChI Key: CCUUXXUZSLEWST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2OC)CSC3=NC(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

2-(((2-(2-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-6-phenylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H19N3O3S and its molecular weight is 405.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activities

• Research on derivatives related to the chemical structure of interest has led to the synthesis of compounds with potential anti-inflammatory and analgesic activities. For example, the study of visnagen and khellin derivatives has yielded compounds showing promising activities in this domain (Abu‐Hashem & Youssef, 2011).
• Another study focused on the antiviral activities of 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, revealing marked inhibition of retrovirus replication, highlighting the therapeutic potential of such compounds (Hocková et al., 2003).

Physical and Chemical Properties

• Studies on the solubility and lipophilicity of new bioactive hybrids, such as triazole with thiazolopyrimidines, provide insights into their solubility behavior and potential for good balance between solubility and permeability, which are critical for pharmaceutical applications (Blokhina et al., 2021).
• Research on the conformational characteristics of 2-thiopyrimidine nucleotides, found in transfer RNAs, elucidates the molecular conformations and inherent stability of these units, contributing to the understanding of tRNA stability and function (Yokoyama et al., 1979).

Structural Studies

• Crystallographic studies, such as those on 4-(3,5-dimethoxyphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine, help in understanding the molecular geometry and potential intermolecular interactions, which are crucial for designing compounds with specific biological activities (Koh & Ji Hye Lee, 2018).